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Get Quote

An In-depth Analysis of the Survivin Suppressant YM155 and its Alternatives in Cancer

Research

This guide provides a comprehensive cross-validation of the in-vitro activity of YM-75440, also

known as YM155 or Sepantronium Bromide, a potent small molecule suppressant of the anti-

apoptotic protein survivin. By compiling and comparing data from various independent research

laboratories, this document aims to offer researchers, scientists, and drug development

professionals an objective overview of YM155's performance. Furthermore, it presents a

comparative analysis with alternative survivin inhibitors, FL118 and Terameprocol, supported

by experimental data and detailed protocols.

Introduction to YM155 and its Mechanism of Action
YM155 is an imidazolium-based compound that has been identified as a selective suppressant

of survivin, a member of the inhibitor of apoptosis protein (IAP) family.[1][2] Survivin is

overexpressed in most human cancers and is associated with tumor progression,

chemoresistance, and poor prognosis, making it an attractive therapeutic target.[3] The primary

mechanism of action of YM155 involves the transcriptional repression of the survivin gene

(BIRC5).[4] It is believed to target the promoter region of the BIRC5 gene, leading to a
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reduction in both mRNA and protein levels of survivin.[5] This, in turn, induces apoptosis

(programmed cell death) and inhibits cell proliferation in a wide range of cancer cells.[6]

Cross-Laboratory Comparison of YM155 Activity
To provide a clear comparison of YM155's activity as reported by different research groups, the

following table summarizes the half-maximal inhibitory concentration (IC50) values in various

cancer cell lines. It is important to note that variations in experimental conditions, such as cell

culture techniques and assay duration, can influence the observed IC50 values.
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Cancer Type Cell Line IC50 (nM)
Assay
Duration

Publishing
Laboratory/Re
search Group

Neuroblastoma UKF-NB-3 0.49 120 h Voges et al.

Neuroblastoma UKF-NB-6 0.65 120 h Voges et al.

Neuroblastoma CHLA-255 8 - 9 72 h

Striking at

Survivin: YM-155

Inhibits High-

Risk

Neuroblastoma

Growth and

Enhances

Chemosensitivity

[1]

Neuroblastoma NGP 8 - 9 72 h

Striking at

Survivin: YM-155

Inhibits High-

Risk

Neuroblastoma

Growth and

Enhances

Chemosensitivity

[1]

Neuroblastoma LAN-5 Not specified Not specified

Striking at

Survivin: YM-155

Inhibits High-

Risk

Neuroblastoma

Growth and

Enhances

Chemosensitivity

[1]

Neuroblastoma SH-SY5Y Not specified Not specified Striking at

Survivin: YM-155
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Inhibits High-

Risk

Neuroblastoma

Growth and

Enhances

Chemosensitivity

[1]

Neuroblastoma SK-N-AS 212 72 h

Striking at

Survivin: YM-155

Inhibits High-

Risk

Neuroblastoma

Growth and

Enhances

Chemosensitivity

[1]

Neuroblastoma IMR-32 Not specified Not specified

Striking at

Survivin: YM-155

Inhibits High-

Risk

Neuroblastoma

Growth and

Enhances

Chemosensitivity

[1]

Transitional Cell

Carcinoma
BFTC905 ≤20 Not specified

Therapeutic

potential of

sepantronium

bromide YM155

in gemcitabine-

resistant human

urothelial

carcinoma

cells[7]
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Transitional Cell

Carcinoma
BFTC909 ≤20 Not specified

Therapeutic

potential of

sepantronium

bromide YM155

in gemcitabine-

resistant human

urothelial

carcinoma

cells[7]

Transitional Cell

Carcinoma
TSGH8301 ≤20 Not specified

Therapeutic

potential of

sepantronium

bromide YM155

in gemcitabine-

resistant human

urothelial

carcinoma

cells[7]

Transitional Cell

Carcinoma
T24 ≤20 Not specified

Therapeutic

potential of

sepantronium

bromide YM155

in gemcitabine-

resistant human

urothelial

carcinoma

cells[7]

Diffuse Large B-

cell Lymphoma
Various 0.23 - 3.9 Not specified Kita et al.[8]

Hormone-

Refractory

Prostate Cancer

PC-3 ~10 Not specified
Nakahara et al.

[6]
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Hormone-

Refractory

Prostate Cancer

PPC-1 ~10 Not specified
Nakahara et al.

[6]

Comparison with Alternative Survivin Inhibitors
Several other compounds have been developed to target survivin through different

mechanisms. This section compares YM155 with two such alternatives: FL118 and

Terameprocol.

Compound Mechanism of Action Target

YM155 (Sepantronium

Bromide)

Transcriptional suppression of

the survivin gene (BIRC5).[4]
Survivin Promoter

FL118

A camptothecin analog that

inhibits the expression of

multiple anti-apoptotic

proteins, including survivin,

Mcl-1, XIAP, and cIAP2.[3][9] It

is not a direct substrate for the

ABCG2 drug efflux pump,

which can confer resistance to

other camptothecins.[7]

Multiple anti-apoptotic proteins

Terameprocol

A transcription inhibitor that

targets the Sp1 transcription

factor, which is involved in the

expression of survivin and

other genes critical for cell

cycle and apoptosis.[10][11]

Sp1 Transcription Factor

In Vitro Activity of Alternative Inhibitors
The following table summarizes the reported IC50 values for FL118 and Terameprocol in

various cancer cell lines.
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Compound
Cancer
Type

Cell Line IC50
Assay
Duration

Publishing
Laboratory/
Research
Group

FL118 Colon Cancer SW620 0.54 nM Not specified Li et al.[3]

FL118 Colon Cancer HCT-8 0.67 nM Not specified Li et al.[3]

Terameprocol
Cervical

Cancer
HeLa

11 µM (for

Sp1

inhibition)

Not specified

MedKoo

Biosciences[1

1]

Terameprocol
Multiple

Myeloma
- Not specified

MedKoo

Biosciences[1

1]

Experimental Protocols
Accurate and reproducible experimental data are the cornerstone of scientific research. This

section provides detailed methodologies for key experiments cited in this guide.

Cell Viability Assays (MTT and CCK-8/WST-8)
Objective: To determine the concentration of a compound that inhibits cell growth by 50%

(IC50).

1. MTT Assay Protocol

Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and

incubate for 24 hours to allow for cell attachment.

Compound Treatment: Treat the cells with a serial dilution of the test compound (e.g.,

YM155, FL118, or Terameprocol) and incubate for the desired period (e.g., 48, 72, or 120

hours).

MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.
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Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

plot a dose-response curve to determine the IC50 value.

2. CCK-8 (WST-8) Assay Protocol

Cell Seeding: Plate cells in a 96-well plate as described for the MTT assay.

Compound Treatment: Treat cells with the test compound as described above.

CCK-8 Reagent Addition: Add 10 µL of CCK-8 solution to each well.

Incubation: Incubate the plate for 1-4 hours at 37°C.

Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

Data Analysis: Calculate cell viability and determine the IC50 as described for the MTT

assay.

Western Blot Analysis for Survivin Expression
Objective: To qualitatively or quantitatively assess the protein levels of survivin in cells following

treatment with an inhibitor.

Cell Lysis: Treat cells with the test compound for the desired time, then wash with ice-cold

PBS and lyse the cells in RIPA buffer containing protease inhibitors.

Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or

Bradford protein assay.

SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide

gel.
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Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room

temperature to prevent non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for

survivin overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a

horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room

temperature.

Detection: Wash the membrane again and detect the protein bands using an enhanced

chemiluminescence (ECL) substrate and imaging system.

Analysis: Quantify the band intensities relative to a loading control (e.g., β-actin or GAPDH)

to determine the change in survivin expression.

Visualizations
Signaling Pathways and Experimental Workflows
To visually represent the concepts discussed, the following diagrams have been generated

using the DOT language.
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Caption: Mechanism of action of YM155 and its alternatives on the survivin pathway.
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Caption: General workflow for determining the IC50 of a compound using in-vitro cell viability

assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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